3-amino-4-bromo-2,6-difluorobenzoic acid
Description
“3-amino-4-bromo-2,6-difluorobenzoic acid” is an organic compound that is a derivative of benzoic acid. It contains functional groups such as amino, bromo, and fluoro substituents on the benzene ring .
Synthesis Analysis
The synthesis of “3-amino-4-bromo-2,6-difluorobenzoic acid” could potentially involve several steps. The starting materials could include 4-bromo-2,6-difluorobenzoic acid . The bromine atom at the 4-position could be replaced with an amino group through nucleophilic aromatic substitution .Molecular Structure Analysis
The molecular formula of “3-amino-4-bromo-2,6-difluorobenzoic acid” is C7H3BrF2O2 . It has a molecular weight of approximately 236.998 Da . The structure consists of a benzene ring with amino, bromo, and fluoro substituents, and a carboxylic acid group .Chemical Reactions Analysis
“3-amino-4-bromo-2,6-difluorobenzoic acid” could participate in various chemical reactions. For instance, it could act as a competitive inhibitor of enzymes like cytochrome P450 .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-amino-4-bromo-2,6-difluorobenzoic acid” include a solid form and a molecular weight of approximately 236.998 Da . The melting point and other properties could not be found in the available resources.Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-4-bromo-2,6-difluorobenzoic acid involves the bromination of 2,6-difluorobenzoic acid followed by the conversion of the resulting 4-bromo-2,6-difluorobenzoic acid to the corresponding amide using ammonia.", "Starting Materials": [ "2,6-difluorobenzoic acid", "Bromine", "Ammonia", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Bromination of 2,6-difluorobenzoic acid using bromine in the presence of sodium hydroxide and ethanol to yield 4-bromo-2,6-difluorobenzoic acid.", "Step 2: Conversion of 4-bromo-2,6-difluorobenzoic acid to the corresponding amide using ammonia in the presence of hydrochloric acid." ] } | |
CAS RN |
1502092-66-1 |
Molecular Formula |
C7H4BrF2NO2 |
Molecular Weight |
252 |
Purity |
95 |
Origin of Product |
United States |
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